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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate
CAS No.: 21722-83-8
Cat. No.: B1585504
Get Quote
. J

Executive Summary & Compound Profile

2-Cyclohexylethyl acetate (CAS: 21722-83-8) is a saturated ester widely utilized in the
fragrance and flavor industries for its sweet, fruity, pineapple-like olfactory profile.[1]
Structurally, it consists of a cyclohexane ring connected to an ethyl chain, terminated by an
acetate moiety.

Accurate spectroscopic characterization is critical for quality control, impurity profiling, and
synthetic validation. This guide synthesizes high-field NMR (

H,

C), FT-IR, and Mass Spectrometry (EI-MS) data, providing a definitive reference for analytical
validation.

Compound Identification
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Parameter Detail
IUPAC Name 2-Cyclohexylethyl acetate
Cyclohexaneethanol acetate; Acetic acid, 2-
Synonyms
cyclohexylethyl ester
CAS Number 21722-83-8

Molecular Formula

Molecular Weight 170.25 g/mol

Structure Cyclohexane Ring

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following data represents high-resolution spectra obtained at 600 MHz in deuterated
chloroform (

). The assignment logic relies on the distinct electronic environments of the ethyl linker and the
shielding effects of the cyclohexane ring.

H NMR Data (600 MHz, )

The proton spectrum is characterized by a distinct triplet for the

-methylene protons (adjacent to oxygen) and a singlet for the acetate methyl group.
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Analyst Note: The chemical shift of the acetate methyl (2.01 ppm) is a diagnostic anchor. If this

peak shifts significantly (>0.1 ppm) or splits, check for the presence of unreacted acetic acid or

solvent effects.
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C NMR Data (150 MHz, )

The carbon spectrum confirms the presence of 10 unique carbon environments.

Chemical Shift (
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Infrared Spectroscopy (FT-IR)

The IR spectrum of 2-cyclohexylethyl acetate is dominated by the ester functionality and the

aliphatic nature of the cyclohexane ring.
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Key Absorption Bands (Neat Film)

Wavenumber (
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Mass Spectrometry (EI-MS)

The electron ionization (EI) mass spectrum follows the characteristic fragmentation pathways of
aliphatic acetates. The molecular ion is often weak, with fragmentation driven by the loss of
acetic acid via the McLafferty rearrangement (or pseudo-McLafferty involving the ring).

Fragmentation Logic
e Molecular lon (

): m/z 170 (Weak/Trace).
o Loss of Acetic Acid (

): The dominant pathway involves the elimination of neutral acetic acid (

, 60 Da), generating the alkene radical cation at m/z 110 (Vinylcyclohexane derivative).
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e Acylium lon: Cleavage of the acetyl group generates the acetyl cation at m/z 43 (

), typically the base peak or very abundant.

Fragmentation Pathway Diagram

The following diagram illustrates the primary decay channels for 2-cyclohexylethyl acetate in
EI-MS.
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Click to download full resolution via product page
Figure 1: Primary EI-MS fragmentation pathways for 2-cyclohexylethyl acetate.

Experimental Protocols

To replicate these results or validate a synthesized batch, follow these standardized protocols.

NMR Sample Preparation

Objective: High-resolution structural confirmation.
e Solvent: Use

(Deuterated Chloroform) with 0.03% v/v TMS (Tetramethylsilane) as an internal reference.

o Concentration: Dissolve 10-15 mg of the analyte in 0.6 mL of solvent.
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e Acquisition:
o Proton (

H): 16 scans, 2-second relaxation delay. Reference TMS to 0.00 ppm.[2]

o Carbon (

C): 256-512 scans, proton-decoupled. Reference

triplet center to 77.16 ppm.

GC-MS Analysis

Objective: Purity and identity verification.
e Column: DB-5MS or equivalent (30 m x 0.25 mm, 0.25 pm film).[3]
e Carrier Gas: Helium at 1.0 mL/min (constant flow).
e Temperature Program:
o Hold at 60°C for 2 min.
o Ramp 10°C/min to 240°C.
o Hold for 5 min.
e Inlet: Split mode (50:1), 250°C.
e Detector: MS Source 230°C, Quadrupole 150°C. Scan range 35-350 m/z.

Analytical Workflow Diagram

This workflow outlines the logical sequence for validating the identity of 2-cyclohexylethyl
acetate in a research setting.
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Figure 2: Step-by-step analytical validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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